![molecular formula C13H13BClNO3 B6330732 [2-Chloro-4-methyl-5-(pyridin-3-ylmethoxy)phenyl]boronic acid; 98% CAS No. 2096339-23-8](/img/structure/B6330732.png)
[2-Chloro-4-methyl-5-(pyridin-3-ylmethoxy)phenyl]boronic acid; 98%
Overview
Description
“[2-Chloro-4-methyl-5-(pyridin-3-ylmethoxy)phenyl]boronic acid” is a chemical compound with the CAS Number: 2096339-23-8 . It has a molecular weight of 277.51 . The compound is typically stored in a freezer .
Molecular Structure Analysis
The IUPAC name for this compound is 2-chloro-4-methyl-5-(3-pyridinylmethoxy)phenylboronic acid . Its InChI Code is 1S/C13H13BClNO3/c1-9-5-12(15)11(14(17)18)6-13(9)19-8-10-3-2-4-16-7-10/h2-7,17-18H,8H2,1H3 .Chemical Reactions Analysis
Boronic acids and their esters are known to participate in various chemical reactions. The Suzuki–Miyaura coupling is one of the most significant applications . This reaction involves the coupling of an organoboron compound with an organic halide or pseudohalide in the presence of a base and a palladium catalyst .Physical And Chemical Properties Analysis
The compound has a molecular weight of 277.51 . It is typically stored in a freezer, indicating that it may be sensitive to temperature .Scientific Research Applications
Suzuki–Miyaura Coupling
The Suzuki–Miyaura (SM) coupling is a powerful transition metal-catalyzed carbon–carbon bond-forming reaction. It enables the connection of chemically distinct fragments under mild conditions. The success of SM coupling lies in the use of organoboron reagents, which are environmentally benign and readily available. Specifically, [2-Chloro-4-methyl-5-(pyridin-3-ylmethoxy)phenyl]boronic acid serves as an effective organoboron reagent in this context .
Mechanism::Catalysis
Protodeboronation: Protodeboronation reactions using boronic esters are essential in synthetic chemistry. [2-Chloro-4-methyl-5-(pyridin-3-ylmethoxy)phenyl]boronic acid derivatives participate in these transformations, enabling the formation of complex molecules .
Photoredox Catalysis
Deborylation of Arylboronic Acids: Photoredox catalysis allows the reduction of arylboronic acids, including [2-Chloro-4-methyl-5-(pyridin-3-ylmethoxy)phenyl]boronic acid, through radicals. This process is valuable for accessing diverse chemical motifs .
Future Directions
While specific future directions for this compound are not mentioned in the search results, boronic acids and their esters are valuable building blocks in organic synthesis . They are used in a variety of chemical reactions and have applications in the development of pharmaceuticals and agrochemicals . As such, research into new synthesis methods, reactions, and applications for these compounds is ongoing .
properties
IUPAC Name |
[2-chloro-4-methyl-5-(pyridin-3-ylmethoxy)phenyl]boronic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13BClNO3/c1-9-5-12(15)11(14(17)18)6-13(9)19-8-10-3-2-4-16-7-10/h2-7,17-18H,8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VCXPIUOLAHBTGX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=C(C=C1Cl)C)OCC2=CN=CC=C2)(O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13BClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.51 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[2-Chloro-4-methyl-5-(pyridin-3-ylmethoxy)phenyl]boronic acid | |
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